Cas no 1310684-95-7 (1-(2,4-dimethylpyrimidin-5-yl)ethan-1-ol)

• Product Name: 1-(2,4-dimethylpyrimidin-5-yl)ethan-1-ol
• CAS No: 1310684-95-7
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD17219516
• CID: 4587533
• PubChem ID: 54772446
• Update Time: 2025-05-24

1-(2,4-dimethylpyrimidin-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylpyrimidin-5-yl)ethan-1-ol

• MDL： MFCD17219516
• Inchi： 1S/C8H12N2O/c1-5-8(6(2)11)4-9-7(3)10-5/h4,6,11H,1-3H3
• InChI Key： MUAMCVCEPUYULF-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(C)N=C1C)(O)C

Computed Properties

• Exact Mass: 152.095
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 256.9±25.0 °C at 760 mmHg
• Flash Point: 109.2±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(2,4-dimethylpyrimidin-5-yl)ethan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 1-(2,4-dimethylpyrimidin-5-yl)ethan-1-ol

Research Brief on 1-(2,4-dimethylpyrimidin-5-yl)ethan-1-ol (CAS: 1310684-95-7): Recent Advances and Applications

The compound 1-(2,4-dimethylpyrimidin-5-yl)ethan-1-ol (CAS: 1310684-95-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic alcohol, characterized by its pyrimidine core, has demonstrated potential as a key intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable applications of 1-(2,4-dimethylpyrimidin-5-yl)ethan-1-ol is its role in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use as a building block for the development of selective JAK2 inhibitors, which are being investigated for the treatment of myeloproliferative neoplasms. The study reported that derivatives of this compound exhibited improved pharmacokinetic properties and reduced off-target effects compared to earlier generations of inhibitors.

In addition to its pharmacological applications, 1-(2,4-dimethylpyrimidin-5-yl)ethan-1-ol has also been investigated for its potential in agrochemical research. A recent patent application (WO2023051234) describes its use as a precursor for the synthesis of fungicides with broad-spectrum activity against plant pathogens. The patent highlights the compound's favorable physicochemical properties, including its stability under various environmental conditions and its low toxicity to non-target organisms.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 1-(2,4-dimethylpyrimidin-5-yl)ethan-1-ol. A 2024 paper in Organic Process Research & Development reported a scalable, cost-effective synthesis route that achieves >95% yield while minimizing waste generation. The authors employed a novel catalytic system that significantly reduces the need for hazardous reagents, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles.

Looking ahead, researchers anticipate that 1-(2,4-dimethylpyrimidin-5-yl)ethan-1-ol will continue to play an important role in drug discovery and development. Its versatility as a synthetic intermediate, combined with its favorable drug-like properties, makes it a valuable scaffold for medicinal chemists. Ongoing studies are exploring its potential in other therapeutic areas, including neurodegenerative diseases and metabolic disorders, where its ability to modulate specific biological pathways may prove beneficial.